Cas no 932485-96-6 (N-(4-chloro-1,3-benzothiazol-7-yl)-3,4,5-triethoxybenzamide)

• Product Name: N-(4-chloro-1,3-benzothiazol-7-yl)-3,4,5-triethoxybenzamide
• CAS No: 932485-96-6
• MF: C₂₀H₂₁ClN₂O₄S
• MW: 420.909743070602
• CID: 5455507
• PubChem ID: 8702181
• Update Time: 2025-05-19

N-(4-chloro-1,3-benzothiazol-7-yl)-3,4,5-triethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorobenzo[d]thiazol-7-yl)-3,4,5-triethoxybenzamide
• AKOS001995848
• VU0506235-1
• VU0506235-2
• SR-01000917337-1
• F2960-0102
• N-(4-chloro-1,3-benzothiazol-7-yl)-3,4,5-triethoxybenzamide
• SR-01000917337
• 932485-96-6
• N-(4-Chloro-7-benzothiazolyl)-3,4,5-triethoxybenzamide

• Inchi： 1S/C20H21ClN2O4S/c1-4-25-15-9-12(10-16(26-5-2)18(15)27-6-3)20(24)23-14-8-7-13(21)17-19(14)28-11-22-17/h7-11H,4-6H2,1-3H3,(H,23,24)
• InChI Key： KCKAAZKYZBAIIV-UHFFFAOYSA-N
• SMILES： C(NC1=C2SC=NC2=C(Cl)C=C1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 420.0910560g/mol
• Monoisotopic Mass: 420.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 520.1±50.0 °C(Predicted)
• pka: 10.83±0.43(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(4-chloro-1,3-benzothiazol-7-yl)-3,4,5-triethoxybenzamide

Professional Introduction to N-(4-chloro-1,3-benzothiazol-7-yl)-3,4,5-triethoxybenzamide (CAS No. 932485-96-6)

N-(4-chloro-1,3-benzothiazol-7-yl)-3,4,5-triethoxybenzamide, identified by the CAS number 932485-96-6, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential applications in pharmaceutical development. The benzothiazole moiety and the triethoxybenzamide group contribute to its distinctive chemical profile, making it a subject of extensive study in various scientific domains.

The structural framework of N-(4-chloro-1,3-benzothiazol-7-yl)-3,4,5-triethoxybenzamide incorporates a benzothiazole ring system, which is well-documented for its role in biological activities. Benzothiazole derivatives are known for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of a chloro substituent at the 4-position of the benzothiazole ring enhances its reactivity and binding affinity to biological targets. This modification has been strategically employed in drug design to optimize pharmacokinetic and pharmacodynamic profiles.

The amide group in N-(4-chloro-1,3-benzothiazol-7-yl)-3,4,5-triethoxybenzamide is another critical feature that contributes to its functionality. Amides are widely recognized for their role as bioisosteres in medicinal chemistry, often used to improve solubility and metabolic stability of drug candidates. The triethoxybenzamide moiety specifically adds hydrophilic characteristics to the molecule, which can be advantageous in formulating oral or injectable pharmaceuticals. This balance between lipophilicity and hydrophilicity is crucial for achieving optimal drug delivery systems.

In recent years, there has been growing interest in exploring the therapeutic potential of benzothiazole derivatives in oncology. Studies have demonstrated that compounds incorporating the benzothiazole scaffold can interact with various cellular pathways involved in cancer progression. The chloro-substituted benzothiazole ring in N-(4-chloro-1,3-benzothiazol-7-yl)-3,4,5-triethoxybenzamide may enhance its ability to inhibit kinases and other enzymes that are overexpressed in tumor cells. This has led to investigations into its potential as an anti-cancer agent.

4-chloro-1,3-benzothiazol-7-yl)-3,4,5-triethoxybenzamide may confer novel pharmacological effects that could be beneficial in treating neurological conditions. 4-chloro-1,3-benzothiazol-7-yl)-3,4,5-triethoxybenzamide has also explored its interactions with enzymes and receptors involved in inflammation. The benzothiazole moiety is known to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. The chloro substituent may further enhance these effects by improving binding affinity to target proteins. Such properties make this compound a promising candidate for developing anti-inflammatory drugs. 4-chloro-1,3-benzothiazol-7-yl)-3,4,5-triethoxybenzamide, with its CAS number 932485-96-6, represents a significant advancement in the field of chemical and biomedical research. Its unique structural features and potential applications in oncology、neurology、and anti-inflammation make it a compound of great interest. Continued research into this molecule will likely uncover further therapeutic possibilities and contribute to the development of novel pharmaceuticals.